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Gd-NMC-3 for theranostic applications in
oncology research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gd-NMC-3

Cat. No.: B15553273

Unable to Locate Information on "Gd-NMC-3"

Initial searches for a compound specifically named "Gd-NMC-3" for theranostic applications in
oncology research have not yielded any matching results. The scientific literature and public
databases do not appear to contain information on a substance with this designation.

The search results included information on:

 NMC as the National Medical Council: Several results referenced the National Medical
Council (NMC), an Indian regulatory body for medical education and practice. These are not
relevant to the user's request for a chemical compound.

o Gd(lll)-based Theranostic Agents: There is extensive research on Gadolinium(lll) complexes
as theranostic agents for cancer. These compounds are designed for both magnetic
resonance imaging (MRI) and therapeutic purposes. For example, some Gd(ll)-Pt(1V)
complexes have been developed for simultaneous MR imaging and chemotherapy. However,
none of these were identified as "Gd-NMC-3".

e General Cancer Signaling Pathways: Information was found on common signaling pathways
implicated in cancer, such as the PISBK/AKT/mTOR and Ras/MAPK pathways. This
information is general and not specifically related to a compound named "Gd-NMC-3".

e Theranostics in Oncology: General principles and applications of theranostics in cancer
research were also found, highlighting the use of nanoparticles and targeted therapies.
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Conclusion:

Without specific information on the composition, mechanism of action, and biological effects of
"Gd-NMC-3," it is not possible to generate the requested detailed Application Notes and
Protocols. The core requirements of the request, including quantitative data tables, detailed
experimental protocols, and signaling pathway diagrams, are all contingent on the availability of
this fundamental information.

Recommendation:

Please verify the name "Gd-NMC-3" for any potential typographical errors. If an alternative
name or any additional identifying information (such as a chemical structure, a reference to a
research group, or a publication) can be provided, a more targeted and successful search can
be conducted.

 To cite this document: BenchChem. [Gd-NMC-3 for theranostic applications in oncology
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553273#gd-nmc-3-for-theranostic-applications-in-
oncology-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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